Cas no 159852-74-1 (11H-Thieno[3',2':4,5]pyrimido[2,1-b]benzoxazol-11-one)

• Product Name: 11H-Thieno[3',2':4,5]pyrimido[2,1-b]benzoxazol-11-one
• CAS No: 159852-74-1
• MF: C₁₂H₆N₂O₂S
• MW: 242.253241062164
• CID: 235322
• PubChem ID: 3074600
• Update Time: 2025-04-19

11H-Thieno[3',2':4,5]pyrimido[2,1-b]benzoxazol-11-one Chemical and Physical Properties

Names and Identifiers

• 11H-Thieno[3',2':4,5]pyrimido[2,1-b]benzoxazol-11-one
• 11H-Thieno(3'2':4,5)pyrimido(2,1-b)benzoxazol-11-one
• DTXSID40166750
• 159852-74-1
• SCHEMBL24513698

• Inchi： 1S/C12H6N2O2S/c15-11-10-7(5-6-17-10)13-12-14(11)8-3-1-2-4-9(8)16-12/h1-6H
• InChI Key： XMDPYFQMJZZLBA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N1C(=N2)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 242.01508
• Monoisotopic Mass: 242.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 434°Cat760mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.844
• PSA: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines